Cas no 1805568-57-3 (Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate)

• Product Name: Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate
• CAS No: 1805568-57-3
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948577
• Update Time: 2025-07-28

Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)9-4-8(12)3-7(5-13)10(9)6-14/h3-4H,2,5H2,1H3
• InChI Key： WIYSJHCOGHLAJK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C(C#N)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate

Comprehensive Overview of Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate (CAS No. 1805568-57-3)

Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate (CAS No. 1805568-57-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique molecular structure featuring a bromo substituent, a chloromethyl group, and a cyano functionality, serves as a versatile building block in synthetic chemistry. Its ethyl ester moiety further enhances its reactivity, making it a valuable precursor for the synthesis of more complex molecules.

In recent years, the demand for Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate has surged due to its applications in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its potential to act as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery. The compound's CAS No. 1805568-57-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in industrial and academic settings.

One of the most discussed topics in the context of Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate is its role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, chemists are exploring ways to optimize the production of this compound using catalytic methods and renewable solvents. These efforts align with global trends toward reducing the environmental footprint of chemical manufacturing, a subject that resonates strongly with both industry professionals and the general public.

Another area of interest is the compound's potential in material science. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a candidate for designing advanced organic electronic materials. Researchers are investigating its utility in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its unique properties could contribute to improved performance and efficiency.

From a commercial perspective, Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate is often sought after by suppliers and distributors specializing in fine chemicals and custom synthesis. Its CAS No. 1805568-57-3 is a critical identifier for procurement and regulatory compliance, ensuring that users can accurately source the compound for their specific needs. The compound's stability under standard storage conditions and its compatibility with a wide range of reagents further enhance its appeal to synthetic chemists.

In conclusion, Ethyl 5-bromo-3-chloromethyl-2-cyanobenzoate (CAS No. 1805568-57-3) represents a fascinating intersection of chemistry, innovation, and sustainability. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance in modern research and industry. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in chemistry and beyond.